Cas no 443796-58-5 (1-ethylcyclobutane-1-carbaldehyde)

• Product Name: 1-ethylcyclobutane-1-carbaldehyde
• CAS No: 443796-58-5
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD18910961
• CID: 1516292
• PubChem ID: 51358507
• Update Time: 2025-05-26

1-ethylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethylcyclobutanecarbaldehyde
• 2,2-(trimethylene)butanal
• CTK2B9513
• 2,2-Trimethylenebutan-1-al
• 2,2'-propane-1,3-diyl-bis-2-aza-bicyclo[2.2.0]hex-5-en-3-one
• 2,2'-Trimethylen-di-2-azabicyclo&lt
• 2.2.0&gt
• -hex-5-en-3-on
• 2-Azabicyclo[2.2.0]hex-5-en-3-one, 2,2'-(1,3-propanediyl)bis-
• 2,2'-Trimethylen-di-2-azabicyclo< 2.2.0> -hex-5-en-3-on
• 1-ethylcyclobutane-1-carbaldehyde
• Z1222425042
• EN300-343709
• AB92244
• SCHEMBL1056660
• DB-312169
• 443796-58-5

• MDL： MFCD18910961
• Inchi： 1S/C7H12O/c1-2-7(6-8)4-3-5-7/h6H,2-5H2,1H3
• InChI Key： FTHUFBUZFDIYSA-UHFFFAOYSA-N
• SMILES： O=CC1(CC)CCC1

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 1-ethylcyclobutane-1-carbaldehyde

Recent Advances in the Study of 1-Ethylcyclobutane-1-carbaldehyde (CAS: 443796-58-5) in Chemical Biology and Pharmaceutical Research

1-Ethylcyclobutane-1-carbaldehyde (CAS: 443796-58-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclobutane ring structure, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a building block for more complex molecules. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of growing importance in the field.

The synthesis of 1-ethylcyclobutane-1-carbaldehyde has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the *Journal of Organic Chemistry* demonstrated a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is particularly relevant for pharmaceutical applications, where high purity and scalability are critical. The study also explored the compound's reactivity, highlighting its potential as an intermediate in the synthesis of more complex bioactive molecules.

In the realm of medicinal chemistry, 1-ethylcyclobutane-1-carbaldehyde has been investigated for its role in the development of new therapeutic agents. A recent preprint on *bioRxiv* reported its use as a key intermediate in the synthesis of novel antiviral compounds targeting RNA viruses. The study found that derivatives of this aldehyde exhibited moderate inhibitory activity against viral replication, suggesting its potential as a scaffold for further optimization. These findings align with the growing demand for new antiviral agents in the wake of global health challenges.

Beyond its direct applications, 1-ethylcyclobutane-1-carbaldehyde has also been studied for its physicochemical properties. A 2024 paper in *Chemical & Pharmaceutical Bulletin* detailed its stability under various conditions, providing valuable data for formulation scientists. The study revealed that the compound exhibits good stability in acidic environments but is sensitive to oxidation, which has implications for its storage and handling in industrial settings. Such insights are crucial for ensuring the compound's utility in large-scale pharmaceutical production.

Looking ahead, researchers are exploring the broader potential of 1-ethylcyclobutane-1-carbaldehyde in chemical biology. Preliminary data from a multinational collaboration suggests that it may serve as a versatile probe for studying enzyme mechanisms, particularly those involving aldehyde-processing enzymes. This could open new avenues for understanding metabolic pathways and designing enzyme inhibitors. As the field continues to evolve, the compound's unique structural features and reactivity profile position it as a valuable tool for both basic and applied research.

In conclusion, recent studies on 1-ethylcyclobutane-1-carbaldehyde (CAS: 443796-58-5) underscore its growing importance in chemical biology and pharmaceutical research. From optimized synthesis methods to potential therapeutic applications, this compound represents a promising area of investigation. Future research will likely focus on expanding its utility in drug discovery and further elucidating its biological interactions, solidifying its role in advancing the field.